Cas no 2248172-55-4 ((R)-2-(4-Isobutylphenyl)propane-1-amine)

• Product Name: (R)-2-(4-Isobutylphenyl)propane-1-amine
• CAS No: 2248172-55-4
• Molecular Formula: C₁₃H₂₁N
• Molecular Weight: 191.3125436306
• CID: 6296254
• PubChem ID: 93286238

(R)-2-(4-Isobutylphenyl)propane-1-amine Properties

Names and Identifiers

• (R)-2-(4-Isobutylphenyl)propane-1-amine
• (2R)-2-[4-(2-methylpropyl)phenyl]propan-1-amine
• EN300-6507523
• 2248172-55-4

• InChIKey： BGYBOKURMFNCMM-NSHDSACASA-N
• Inchi： 1S/C13H21N/c1-10(2)8-12-4-6-13(7-5-12)11(3)9-14/h4-7,10-11H,8-9,14H2,1-3H3/t11-/m0/s1
• SMILES： NC[C@H](C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 191.167399674g/mol
• Heavy Atom Count: 14
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids